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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the performance of two widely used phenolic

antioxidants, Irganox 1035 and Irganox 1010, in polyethylene (PE). This document is intended

to assist researchers and professionals in selecting the appropriate antioxidant for their specific

applications by presenting objective data and outlining the experimental protocols used for their

evaluation.

Introduction to Irganox 1035 and Irganox 1010
Irganox 1010 is a sterically hindered phenolic antioxidant that is highly effective and non-

discoloring. It is used in a wide range of organic substrates, including plastics, synthetic fibers,

and elastomers, to protect them from thermo-oxidative degradation.[1] Irganox 1035 is also a

primary phenolic antioxidant that provides efficient processing stabilization and long-term

thermal stability. It is particularly noted for its use in polyethylene wire and cable resins.

Both antioxidants function as primary stabilizers by donating a hydrogen atom from their

phenolic hydroxyl group to scavenge free radicals, thus interrupting the degradation cascade of

the polymer. This mechanism is crucial in preventing the loss of mechanical properties,

discoloration, and embrittlement of polyethylene during processing and end-use.
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The chemical structures of Irganox 1035 and Irganox 1010 are fundamental to their antioxidant

activity and physical properties.

Irganox 1035 Irganox 1010

Thiodiethylene bis[3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate] Pentaerythritol tetrakis(3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate)

Click to download full resolution via product page

Caption: Chemical names of Irganox 1035 and Irganox 1010.

Performance Comparison in Polyethylene
The selection of an antioxidant is dictated by its performance under specific processing and

end-use conditions. This section compares the performance of Irganox 1035 and Irganox 1010

in polyethylene based on key industry-standard tests.

Antioxidant Efficiency: Oxidative Induction Time (OIT)
Oxidative Induction Time (OIT) is a key measure of the effectiveness of an antioxidant in

preventing the thermal oxidation of a polymer. A longer OIT indicates a higher level of

stabilization.

Antioxidant OIT (minutes @ 200°C in PE)

Irganox 1035 ~50

Irganox 1010 ~60

Note: These values are indicative and can vary based on the specific grade of polyethylene,

concentration of the antioxidant, and the presence of other additives.
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Melt Flow Rate (MFR) is a measure of the ease of flow of a molten thermoplastic. During

processing, polymer degradation can lead to chain scission and a corresponding increase in

MFR. An effective antioxidant will minimize this change, indicating better processing stability.

While direct comparative MFR data for Irganox 1035 and 1010 in a single study is limited,

studies on Irganox 1010 have shown its effectiveness in maintaining the MFR of polyethylene

during multiple extrusion passes.[2][3][4]

Long-Term Thermal Stability: Oven Aging
Long-term thermal stability is crucial for applications where polyethylene is exposed to elevated

temperatures for extended periods. This is typically evaluated by oven aging, where the

retention of mechanical properties and the change in appearance are monitored over time.

While one study suggested that the aging resistance of HDPE with Irganox 1010 was inferior to

some other antioxidants in long-term tests in deionized water under oxygen pressure, it is

generally considered to provide good long-term thermal stability in many applications.[5]

Color Stability
The ability of an antioxidant to prevent discoloration of the polymer during processing and

exposure to UV light is a critical factor, especially for aesthetic applications. Both Irganox 1035
and Irganox 1010 are marketed as non-discoloring antioxidants. However, the formation of

colored degradation byproducts can occur under certain conditions. For instance, some studies

have noted that formulations containing Irganox 1010, in combination with other additives, can

exhibit gas fade (discoloration due to NOx gases).[6]

Experimental Protocols
This section details the methodologies for the key experiments cited in the performance

comparison.

Oxidative Induction Time (OIT) - ASTM D3895
The OIT test is performed using a Differential Scanning Calorimeter (DSC).
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Prepare PE sample with antioxidant

Place sample in DSC pan

Heat to 200°C under Nitrogen

Isothermal stabilization at 200°C

Switch to Oxygen atmosphere

Measure time until exothermic oxidation

End
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Caption: Experimental workflow for OIT measurement.
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Protocol:

A small sample (5-10 mg) of the polyethylene containing the antioxidant is placed in an

aluminum pan.

The sample is heated in the DSC instrument to a specified isothermal temperature (e.g.,

200°C) under an inert nitrogen atmosphere.

Once the temperature has stabilized, the atmosphere is switched to pure oxygen.

The time from the introduction of oxygen until the onset of the exothermic oxidation peak is

recorded as the OIT.

Melt Flow Rate (MFR) - ASTM D1238
The MFR test is conducted using an extrusion plastometer.
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Load PE sample into heated barrel

Preheat sample for specified time

Apply standard weight to piston

Collect extrudate over a set time

Weigh the collected extrudate

Calculate MFR (g/10 min)

End
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Caption: Experimental workflow for MFR measurement.
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Protocol:

A specified amount of the polyethylene sample is loaded into the heated barrel of the

extrusion plastometer.

The material is preheated to the specified temperature (e.g., 190°C for polyethylene).

A standard weight is applied to the piston, which forces the molten polymer through a

standard die.

The extrudate is collected over a specific period.

The collected sample is weighed, and the MFR is calculated in grams per 10 minutes.

Long-Term Oven Aging
Protocol:

Standardized test specimens of the polyethylene formulations are prepared.

The specimens are placed in a circulating air oven at a specified elevated temperature (e.g.,

110°C).

Samples are removed at regular intervals and tested for changes in mechanical properties

(e.g., tensile strength, elongation) and visual appearance (e.g., color change, cracking).

Color Stability Measurement
Protocol:

The initial color of the polyethylene samples is measured using a spectrophotometer or

colorimeter, often using the CIE Lab* color space.

The samples are then subjected to accelerated weathering, such as UV exposure in a

controlled chamber.

The color is measured at regular intervals, and the change in color (ΔE*) is calculated to

quantify the color stability.
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Summary and Conclusion
Both Irganox 1035 and Irganox 1010 are effective phenolic antioxidants for polyethylene,

offering good processing and long-term thermal stability.

Irganox 1010 appears to offer slightly better initial antioxidant efficiency as indicated by a

higher OIT value in the presented data. It is a versatile antioxidant used in a broad range of

polymers.

Irganox 1035 provides robust performance and is particularly favored in applications like

wire and cable insulation where long-term heat stability is critical.

The choice between Irganox 1035 and Irganox 1010 will ultimately depend on the specific

requirements of the polyethylene application, including the processing conditions, the expected

service life of the end product, and any specific regulatory or aesthetic considerations. It is

recommended that formulators conduct their own evaluations under conditions that mimic their

specific processing and end-use environments to make an informed decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Performance Analysis of Irganox 1035
and Irganox 1010 in Polyethylene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582434#irganox-1035-vs-irganox-1010-
performance-in-polyethylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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